molecular formula C24H17FO3 B15108072 (2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one

(2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one

Cat. No.: B15108072
M. Wt: 372.4 g/mol
InChI Key: QYEYQJBMGYSKNC-VJWOQVONSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one is a benzofuran-3-one derivative characterized by a Z-configured 2-fluorobenzylidene moiety at position 2 and an (2E)-3-phenylprop-2-en-1-yloxy substituent at position 4. This structure combines electron-withdrawing fluorine and aromatic groups, which may enhance stability and intermolecular interactions.

Properties

Molecular Formula

C24H17FO3

Molecular Weight

372.4 g/mol

IUPAC Name

(2Z)-2-[(2-fluorophenyl)methylidene]-6-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-one

InChI

InChI=1S/C24H17FO3/c25-21-11-5-4-10-18(21)15-23-24(26)20-13-12-19(16-22(20)28-23)27-14-6-9-17-7-2-1-3-8-17/h1-13,15-16H,14H2/b9-6+,23-15-

InChI Key

QYEYQJBMGYSKNC-VJWOQVONSA-N

Isomeric SMILES

C1=CC=C(C=C1)/C=C/COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4F)/O3

Canonical SMILES

C1=CC=C(C=C1)C=CCOC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4F)O3

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Analysis

Key structural differences among benzofuran-3-one derivatives are highlighted below:

Table 1: Substituent Comparison of Benzofuran-3-one Derivatives
Compound Name (Z-configuration) Benzylidene Group Position 6 Substituent Position 7 Substituent Position 4 Substituent
Target Compound 2-fluoro (2E)-3-phenylpropenyloxy None None
(2Z)-7-[(Dimethylamino)methyl]-2-(2-fluorobenzylidene)-... 2-fluoro Hydroxy Dimethylaminomethyl Methyl
(2Z)-2-(2,4-Dichlorobenzylidene)-6-hydroxy-... 2,4-dichloro Hydroxy None None
(2Z)-2-(2-Chloro-6-fluorobenzylidene)-7-[(dipropylamino)methyl]-... 2-chloro-6-fluoro Hydroxy Dipropylaminomethyl Methyl
(2Z)-2-(3-fluorobenzylidene)-6-(2-methylprop-2-enoxy)-... 3-fluoro 2-methylprop-2-enoxy None None
(2Z)-2-(2-Fluorobenzylidene)-6-hydroxy-7-methyl-... 2-fluoro Hydroxy Methyl None

Key Structural and Functional Differences

  • Benzylidene Group : The target compound’s 2-fluorobenzylidene group contrasts with dichloro (), chloro-fluoro (), and 3-fluoro () variants. Fluorine’s electronegativity may enhance binding specificity compared to bulkier chloro groups .
  • Position 6: The (2E)-3-phenylpropenyloxy group in the target compound replaces hydroxy or smaller ethers (e.g., 2-methylprop-2-enoxy in ).

Inferred Pharmacological and Physicochemical Properties

Electronic and Steric Effects

  • Fluorine vs. Chlorine : The 2-fluoro group offers moderate electron-withdrawing effects without the steric bulk of chlorine, possibly balancing reactivity and stability .
  • Propenyloxy Group : The (2E)-configuration of the propenyloxy group introduces rigidity and planar geometry, which may mimic natural ligands (e.g., stilbenes) in targeting enzymes or receptors .

Solubility and Bioavailability

  • The hydroxy group in and analogues improves water solubility but reduces lipophilicity. The target compound’s propenyloxy ether may enhance lipid solubility, favoring blood-brain barrier penetration or intracellular uptake .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for (2Z)-2-(2-fluorobenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one, and how do reaction conditions influence yield?

  • Methodological Answer : The synthesis of benzofuran derivatives typically involves aldol condensation or Claisen-Schmidt reactions to form the benzylidene moiety. For example, substituted benzaldehydes are reacted with 6-hydroxybenzofuran-3(2H)-one precursors under acidic or basic conditions . Solvent choice (e.g., ethanol vs. DMF) and temperature (80–120°C) significantly impact stereoselectivity and yield. Catalysts like piperidine or acetic acid are critical for stabilizing intermediates .

Q. How can the stereochemistry (Z/E configuration) of the benzylidene group be confirmed experimentally?

  • Methodological Answer : Nuclear Overhauser Effect (NOE) NMR experiments are essential for determining spatial proximity of protons in the benzylidene group. For instance, NOE correlations between the fluorine-substituted aromatic proton and the benzofuran carbonyl group confirm the (Z)-configuration . X-ray crystallography provides definitive proof, as seen in structurally analogous compounds .

Q. What spectroscopic techniques are optimal for characterizing the compound’s functional groups?

  • Methodological Answer :

  • FT-IR : Identifies carbonyl (C=O, ~1700 cm⁻¹) and ether (C-O-C, ~1250 cm⁻¹) stretches .
  • ¹H/¹³C NMR : Aromatic protons (δ 6.5–8.5 ppm) and olefinic protons (δ 5.5–7.0 ppm) confirm conjugation patterns. The (E)-configured propenyloxy group shows coupling constants (J = 12–16 Hz) distinct from (Z)-isomers .
  • HRMS : Validates molecular formula (e.g., [M+H]⁺ at m/z 420.1212 for C₂₄H₁₆FNO₃) .

Advanced Research Questions

Q. How can reaction conditions be optimized to mitigate competing pathways (e.g., isomerization or polymerization) during synthesis?

  • Methodological Answer : Kinetic control via low-temperature reactions (0–5°C) minimizes isomerization of the propenyloxy group . Radical inhibitors (e.g., BHT) prevent polymerization of the allyl ether moiety. Design of Experiments (DoE) using variables like catalyst loading and solvent polarity can identify optimal conditions .

Q. What strategies resolve contradictions in biological activity data (e.g., conflicting IC₅₀ values in cytotoxicity assays)?

  • Methodological Answer :

  • Assay Validation : Ensure consistency in cell lines (e.g., HeLa vs. MCF-7) and assay protocols (MTT vs. SRB).
  • Solubility Adjustments : Use DMSO concentrations ≤0.1% to avoid solvent interference .
  • Metabolic Stability : Evaluate cytochrome P450 interactions via liver microsome assays to account for rapid degradation .

Q. How does the fluorobenzylidene group influence binding affinity to biological targets (e.g., kinases or GPCRs)?

  • Methodological Answer : Fluorine’s electronegativity enhances hydrogen bonding and hydrophobic interactions. Molecular docking studies (e.g., AutoDock Vina) reveal that the 2-fluorophenyl group occupies hydrophobic pockets in kinase ATP-binding sites. Comparative studies with non-fluorinated analogs show a 2–3-fold increase in binding affinity .

Q. What computational methods predict the compound’s pharmacokinetic properties (e.g., logP, bioavailability)?

  • Methodological Answer :

  • QSAR Models : Use software like Schrödinger’s QikProp to estimate logP (~3.5) and Caco-2 permeability.
  • ADMET Prediction : SwissADME or PreADMET tools assess CYP450 inhibition risk and plasma protein binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.